BE“GHE Foundational & Exploratory

Check Availability & Pricing

Bromobenzene-d5: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromobenzene-d5

Cat. No.: B116778

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the physical and chemical
properties of Bromobenzene-d5 (CsDsBr), a deuterated analogue of bromobenzene. This
document is intended to be a valuable resource for researchers, scientists, and professionals in
the field of drug development and other scientific disciplines who utilize isotopically labeled
compounds.

Core Physical and Chemical Properties

Bromobenzene-d5 is a clear, colorless liquid at room temperature.[1] The substitution of
protium (*H) with deuterium (3H) atoms imparts unique properties to the molecule, making it an
invaluable tool in a variety of scientific applications.

Physical Properties

The key physical properties of Bromobenzene-d5 are summarized in the table below for easy
reference and comparison.
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Property Value Reference

Molecular Formula CeDsBr [21[3114]

Molecular Weight 162.04 g/mol [21[3][4]1[5][6]

CAS Number 4165-57-5 [21[3][4][6]

Appearance Clear, colorless liquid [1107]

Density 1.539 g/mL at 25 °C [3][8]

Boiling Point 156 °C 9]

53 °C at 23 mmHg [11[3][10]

Melting Point -31°C [819]

Refractive Index (n20/D) 1.5585 [3]

Flash Point 51 °C (closed cup) [1][3]

Solubility Insoluble in water [10]

Isotopic Purity >99.5 atom % D [3][10]
Chemical ldentity

Identifier Value Reference

SMILES String

[2H]clc([2H])c([2H])c(Br)c([2H]
)c1[2H]

[3]

1S/C6H5Br/c7-6-4-2-1-3-5-

InChl _ [3]
6/h1-5H/i1D,2D,3D,4D,5D
QARVLSVVCXYDNA-

INChl Key [3]
RALIUCGRSA-N

EC Number 224-013-8 [1]13]14]

MDL Number MFCDO00000056 [3]

Experimental Protocols
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Detailed methodologies for the synthesis of Bromobenzene-d5 are crucial for its application in
research. Two common synthetic routes are outlined below.

Synthesis via Bromination of Benzene-d6

This method involves the direct electrophilic aromatic substitution of benzene-d6 with bromine,
typically in the presence of a Lewis acid catalyst such as iron filings.[11][12]

Materials:

e Benzene-d6 (CeDe)
e Liquid Bromine (Br2)
e lron shavings

Procedure:

To a three-neck flask containing 40.42 g (0.48 mol) of benzene-d6 and 1.20 g (0.0214 mol)
of iron shavings, add 64.88 g (0.81 mol) of liquid bromine dropwise.[11]

» Heat the mixture to maintain a faint boil for approximately 4 hours.[11]
» After cooling to room temperature, quench the reaction by adding water.[11]

« Filter the mixture to remove the iron shavings and wash them with an organic solvent (e.qg.,
ether).[11]

o Separate the organic layer, wash it with an aqueous solution of sodium hydroxide and then
with water, and dry it over a suitable drying agent (e.g., calcium chloride).

» Purify the crude product by distillation to obtain Bromobenzene-d5.

Synthesis via H/D Exchange Reaction

This protocol describes a method for the deuteration of bromobenzene using deuterium water
in the presence of a platinum-on-carbon catalyst.[2]

Materials:
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Bromobenzene (CsHsBr)

Deuterium water (D20)

10% Platinum on carbon (Pt/C)

Isopropanol

Cyclohexane
Procedure:

e In a 50 mL three-necked flask equipped with a condenser, thermometer, and electromagnetic
stirring, add 0.25 mmol (39.252 mg) of bromobenzene, 5 mL of deuterium water, 24.38 mg of
10% platinum on carbon, 0.1 mL of isopropanol, and 0.9 mL of cyclohexane solution.[2]

e Replace the air in the reaction system with argon gas.[2]
» Raise the temperature to 90 °C and maintain it for 24 hours.[2]

o Cool the reaction to room temperature and remove the platinum-on-carbon catalyst by
filtration.[2]

e Add 10 mL of dichloromethane to the filtrate and separate the organic layer.[2]

» Remove the solvent from the organic layer by rotary evaporation at 38 °C to obtain the
Bromobenzene-d5 product.[2]

Applications in Research and Development

The unique properties of Bromobenzene-d5 make it a versatile tool in various scientific fields.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the absence of proton signals that would otherwise interfere with the analysis of non-
deuterated analytes, Bromobenzene-d5 is utilized as a solvent in NMR spectroscopy.[8][12]
[13][14] Its non-polar nature makes it suitable for dissolving a wide range of organic
compounds.
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Mass Spectrometry

In mass spectrometry, Bromobenzene-d5 serves as a stable isotope-labeled internal standard.
[12][15] The known mass difference between the deuterated standard and the non-deuterated
analyte allows for precise and accurate quantification.[12]

Organic Synthesis and Mechanistic Studies

Bromobenzene-d5 is a valuable starting material in organic synthesis for introducing a
deuterated phenyl group into a target molecule.[16][17] The deuterium labeling also enables
researchers to study reaction mechanisms and kinetic isotope effects, providing insights into
the transition states of chemical reactions.[12][16]

Drug Metabolism and Pharmacokinetic (DMPK) Studies

In drug development, deuterated compounds like Bromobenzene-d5 are used to synthesize
deuterated drug candidates.[8][16] The substitution of hydrogen with deuterium can alter the
metabolic profile of a drug, potentially leading to an increased half-life, reduced formation of

toxic metabolites, and improved overall safety and efficacy.[8]

Electronics and Materials Science

An emerging application of Bromobenzene-d5 is in the electronics industry, particularly in the
manufacturing of Organic Light-Emitting Diodes (OLEDS).[8][12][14] Deuterated organic
materials can exhibit enhanced stability and efficiency, leading to longer-lasting and higher-
quality electronic devices.[8][12]

Visualizing the Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of Bromobenzene-d5
via the bromination of benzene-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.carlroth.com/medias/SDB-HN93-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzgzMTZ8YXBwbGljYXRpb24vcGRmfGFHSm1MMmd5T0M4NU1UYzJPVFV3T0RrNE56RTRMMU5FUWw5SVRqa3pYMGRDWDBWT0xuQmtaZ3xjYTcxZWM2OTljMmM4NTBlMTJlZDExZTA3MGE3MmZiYWRmMDAxYTJlMjAwYTBmMjg3NjhkNGQ4YWQyNjJlNDEx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6692557.htm
https://www.rsc.org/suppdata/tc/c3/c3tc30547c/c3tc30547c.pdf
https://exsyncorp.com/
https://www.armar-europa.de/productgroups/bromobenzene-d5__27/
https://zeotope.com/products/bromobenzene-d5/
https://www.medchemexpress.com/bromobenzene-d5.html
https://clearsynthdeutero.com/product-info.asp?product=Bromobenzene%20D5
https://isotope.com/bromobenzene-d5-d-dlm-398-500
https://isotope.com/bromobenzene-d5-d-dlm-398-500
https://www.benchchem.com/product/b116778#bromobenzene-d5-physical-and-chemical-properties
https://www.benchchem.com/product/b116778#bromobenzene-d5-physical-and-chemical-properties
https://www.benchchem.com/product/b116778#bromobenzene-d5-physical-and-chemical-properties
https://www.benchchem.com/product/b116778#bromobenzene-d5-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b116778?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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